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Cat. No.: B10859240 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ammonium valerate, also known as ammonium pentanoate, is an ammonium salt of valeric

acid with the chemical formula CH₃(CH₂)₃COONH₄.[1][2] It presents as white, hygroscopic

crystals with a characteristic odor of valeric acid and a sharp, sweetish taste.[1][3] This

compound has historical use as a sedative and is currently utilized as a flavoring agent in the

food industry and as a reagent in chemical synthesis.[1][3][4] In the context of drug

development, understanding the solubility of ammonium salts is crucial for formulation,

synthesis, and purification processes. This guide provides a comprehensive overview of the

solubility of ammonium valerate in organic solvents, detailed experimental protocols for its

determination, and logical workflows to aid researchers in their studies.

Table 1: Physicochemical Properties of Ammonium Valerate
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Property Value Reference(s)

Chemical Formula C₅H₁₃NO₂ [5]

Molar Mass 119.16 g/mol [5]

Appearance White, hygroscopic crystals [6][7]

Melting Point 108 °C [6][7]

CAS Number 42739-38-8 [6]

Solubility Profile of Ammonium Valerate
The solubility of a compound is a critical physical property that influences its behavior in various

chemical and biological systems. Ammonium valerate's solubility is dictated by its ionic nature

and the properties of the solvent.

Qualitative Solubility
Literature indicates that ammonium valerate exhibits good solubility in polar protic solvents. It

is described as "very soluble" in ethanol and "soluble" in ethyl ether.[2][7] Its hygroscopic

nature also suggests high solubility in water.[3][6]

Quantitative Solubility Data
While qualitative descriptions are available, precise quantitative solubility data for ammonium
valerate across a wide range of organic solvents is not extensively reported in publicly

available literature. To facilitate research and development, the following tables are provided as

templates for researchers to record experimentally determined solubility data.

Table 2: Solubility of Ammonium Valerate in Alcohols at 25 °C
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Solvent
Solubility ( g/100 g
solvent)

Molar Solubility
(mol/L)

Mole Fraction

Methanol

Ethanol

1-Propanol

2-Propanol

(Isopropanol)

1-Butanol

Table 3: Solubility of Ammonium Valerate in Ethers and Esters at 25 °C

Solvent
Solubility ( g/100 g
solvent)

Molar Solubility
(mol/L)

Mole Fraction

Diethyl Ether

Tetrahydrofuran (THF)

Ethyl Acetate

Table 4: Solubility of Ammonium Valerate in Ketones and Aromatic Hydrocarbons at 25 °C

Solvent
Solubility ( g/100 g
solvent)

Molar Solubility
(mol/L)

Mole Fraction

Acetone

Methyl Ethyl Ketone

(MEK)

Toluene

Benzene

Experimental Protocols for Solubility Determination
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Accurate determination of solubility requires robust experimental methods. The following

protocols describe two common and reliable methods for quantifying the solubility of

ammonium valerate in organic solvents: the gravimetric method and a UV-Vis

spectrophotometric method.

Synthesis of Ammonium Valerate
For solubility studies, a pure sample of ammonium valerate is required. It can be synthesized

by the reaction of valeric acid with ammonium hydroxide.[1]

This is an acid-base neutralization reaction where valeric acid reacts with ammonium hydroxide

to form ammonium valerate and water.

Round-bottom flask with a stirrer

Dropping funnel

Heating mantle

Rotary evaporator

Valeric acid (CH₃(CH₂)₃COOH)

Ammonium hydroxide (NH₄OH, aqueous solution)

Anhydrous diethyl ether (for precipitation/washing)

In a round-bottom flask, place a known amount of valeric acid.

Cool the flask in an ice bath.

Slowly add a stoichiometric equivalent of ammonium hydroxide from a dropping funnel with

continuous stirring.

After the addition is complete, allow the mixture to warm to room temperature and stir for an

additional 1-2 hours.

Remove the water by vacuum distillation using a rotary evaporator.
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The resulting crude ammonium valerate can be purified by recrystallization from a suitable

solvent system, such as by precipitating from an ethanol solution with the addition of diethyl

ether.

Dry the purified crystals under vacuum.
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Synthesis of Ammonium Valerate

Reactants

Process

Products

Valeric Acid
(CH₃(CH₂)₃COOH)

Neutralization Reaction
in Round-Bottom Flask

Ammonium Hydroxide
(NH₄OH)

Ammonium Valerate
(CH₃(CH₂)₃COONH₄)

Water
(H₂O)

Purification
(Recrystallization)

Purified Product Purified Product
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Workflow for Solubility Determination

Sample Preparation

Gravimetric Method UV-Vis Spectrophotometric Method

Add excess Ammonium Valerate
to known mass of solvent

Equilibrate at constant temperature
(e.g., 24-48h with agitation)

Settle undissolved solid

Filter supernatant

Weigh a known mass
of filtered solution

Gravimetric Path

Dilute a known volume
of filtered solution

Spectrophotometric Path

Evaporate solvent

Dry and weigh
remaining solute

Calculate solubility
(g/100g solvent)

Perform colorimetric reaction
(e.g., for NH₄⁺)

Measure absorbance at λ_max

Determine concentration
from calibration curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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